N-(4-cyanophenyl)-8-methoxy-6-oxo-1,3,4,6-tetrahydro-2H-quinolizine-9-carboxamide

• IUPAC Name: N-(4-cyanophenyl)-2-methoxy-4-oxo-6,7,8,9-tetrahydroquinolizine-1-carboxamide
• InChI: InChI=1S/C18H17N3O3/c1-24-15-10-16(22)21-9-3-2-4-14(21)17(15)18(23)20-13-7-5-12(11-19)6-8-13/h5-8,10H,2-4,9H2,1H3,(H,20,23)
• InChI Key: PCWGBHGHZJQLDI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=O)N2CCCCC2=C1C(=O)NC3=CC=C(C=C3)C#N
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

N-(4-cyanophenyl)-8-methoxy-6-oxo-1,3,4,6-tetrahydro-2H-quinolizine-9-carboxamide is a useful research compound. Its molecular formula is C18H17N3O3 and its molecular weight is 323.352. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Characterization in Drug Development : Hassan, Hafez, and Osman (2014) synthesized a series of new 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives, including compounds similar to the queried molecule. These compounds were characterized and evaluated for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, showcasing their potential in drug development and cancer research (Hassan, Hafez, & Osman, 2014).

• Polymorphic Modifications for Medical Applications : Shishkina et al. (2018) studied a related compound, which possesses strong diuretic properties and potential as a hypertension remedy. They discovered two polymorphic modifications of this compound, providing insights into its structural properties, which are crucial for its medicinal applications (Shishkina et al., 2018).

• Solid-Phase Synthesis Techniques : Dixon, Wang, Lam, and Kurth (2005) described a solid-phase synthetic route to create analogs of the queried compound. This approach is significant for the efficient and scalable production of such compounds, which is essential in pharmaceutical research and development (Dixon, Wang, Lam, & Kurth, 2005).

• Application in Synthesis of Complex Structures : Al-Taifi, Abdel-Raheem, and Bakhite (2016) explored the reactions of a similar compound in the synthesis of new tetrahydroquinolines and tetrahydrothieno[2,3-b]quinolines. Such research provides insights into the versatility of these compounds in synthesizing complex molecular structures, which could have varied applications, including material science and drug discovery (Al-Taifi, Abdel-Raheem, & Bakhite, 2016).

• Metabolite Synthesis : Mizuno et al. (2006) conducted syntheses of metabolites of a related compound, highlighting the process of deriving important metabolites which can have significant implications in understanding drug metabolism and pharmacokinetics (Mizuno et al., 2006).

• Biological Activity Studies : Hung et al. (2014) synthesized and tested a range of compounds including derivatives of the queried molecule for their antiproliferative activity against various cell lines. This study is crucial in understanding the potential therapeutic applications of these compounds in treating diseases like cancer (Hung et al., 2014).